4-Nitrophenyl tetrahydropyran-4-yl carbonate

• Molecular Formula: C12H13NO6
• Molecular Weight: 267.23 g/mol
• IUPAC Name: (4-nitrophenyl) oxan-4-yl carbonate
• InChI: InChI=1S/C12H13NO6/c14-12(19-11-5-7-17-8-6-11)18-10-3-1-9(2-4-10)13(15)16/h1-4,11H,5-8H2
• InChI Key: QREWFZOHEPGJSJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1OC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Description

4-Nitrophenyl tetrahydropyran-4-yl carbonate is a useful research compound. Its molecular formula is C12H13NO6 and its molecular weight is 267.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tetrahydro-4H-pyran-4-ol (408 mg, 102 mmol) and pyridine (632 mg, 19.1 mmol) in 15 mL of CH2Cl2 was added p-nitrophenyl chloroformate (968 mg, 102 mmol). The mixture was stirred at rt for 30 h. Water was added and the organic layer was separated, and washed with 5% aq. citric acid. The organic layer was treated with an aq. solution of ammonia (NH4OH/H2O: ¼ v/v) for 15 min. The organic layer was separated, washed with aq. sodium bicarbonate and brine. After the solvent was removed, the desire product was isolated as a solid. 1H NMR (CD3Cl, 400 MHz) δ 1.80 (m, 2H), 2.00 (m, 2H), 3.52 (m, 2H), 3.92 (m, 2H), 4.88 (m, 1H), 7.32 (d, J=7 Hz, 2H), 8.21 (d, J=7 Hz, 2H).